Cas no 1391052-98-4 (Detomidine-13C,15N2 Hydrochloride)

• Product Name: Detomidine-13C,15N2 Hydrochloride
• CAS No: 1391052-98-4
• CID: 4552538
• Update Time: 2025-11-06

Detomidine-13C,15N2 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Detomidine-13C,15N2 Hydrochloride
• 4-[(2,3-DiMethylphenyl)Methyl]-1H-iMidazole-13C,15N2 Monohydrochloride
• 5-[(2,3-DiMethylphenyl)Methyl]-1H-iMidazole-13C,15N2 Hydrochloride
• DoMosedan-13C,15N2
• DorMosedan-13C,15N2
• MPV 253AII-13C,15N2

• SMILES： c1ccc(C)c(C)c1Cc1ncnc1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on Detomidine-13C,15N2 Hydrochloride

Detomidine-13C,15N2 Hydrochloride (CAS No. 1391052-98-4): A Comprehensive Overview

Detomidine-13C,15N2 Hydrochloride (CAS No. 1391052-98-4) is a stable isotope-labeled derivative of detomidine, a potent α2-adrenergic agonist widely used in veterinary medicine for sedation and analgesia. This compound is of significant interest in both research and clinical applications due to its unique properties and the advantages it offers in pharmacological studies.

The isotopic labeling of detomidine with ¹³C and ¹⁵N atoms provides several benefits, including enhanced detection sensitivity and improved accuracy in mass spectrometry (MS) analyses. These features make Detomidine-13C,15N2 Hydrochloride an invaluable tool in the study of drug metabolism, pharmacokinetics, and receptor binding interactions.

In recent years, the use of stable isotope-labeled compounds has gained traction in various fields of research, particularly in the development of new drugs and the optimization of existing therapeutic agents. The α2-adrenergic receptors targeted by detomidine play a crucial role in modulating sympathetic nervous system activity, making them a key focus in the treatment of conditions such as hypertension, anxiety, and pain management.

One of the primary applications of Detomidine-13C,15N2 Hydrochloride is in the pharmacokinetic studies of detomidine. By using this labeled compound, researchers can more accurately trace the absorption, distribution, metabolism, and excretion (ADME) profile of detomidine in vivo. This information is critical for optimizing dosing regimens and understanding potential drug interactions.

Additionally, Detomidine-13C,15N2 Hydrochloride has been utilized in metabolomics studies to identify and quantify metabolites formed during the biotransformation of detomidine. These studies have provided valuable insights into the metabolic pathways involved and have helped to elucidate the mechanisms underlying the pharmacological effects of detomidine.

In the context of receptor binding studies, Detomidine-13C,15N2 Hydrochloride serves as a powerful tool for investigating the affinity and selectivity of detomidine for α2-adrenergic receptors. These receptors are expressed in various tissues, including the brain, heart, and peripheral blood vessels. Understanding their binding characteristics is essential for developing more targeted and effective therapeutic agents.

The stability and reliability of Detomidine-13C,15N2 Hydrochloride make it an ideal choice for long-term studies and repeated dosing experiments. Its use has been documented in numerous peer-reviewed publications, contributing to a growing body of knowledge on detomidine's pharmacology and therapeutic potential.

Recent advancements in analytical techniques have further enhanced the utility of Detomidine-13C,15N2 Hydrochloride. High-resolution mass spectrometry (HRMS) and liquid chromatography-mass spectrometry (LC-MS) have become standard methods for detecting and quantifying this compound in complex biological matrices. These techniques offer high sensitivity and specificity, enabling researchers to obtain precise data even at low concentrations.

In conclusion, Detomidine-13C,15N2 Hydrochloride (CAS No. 1391052-98-4) represents a significant advancement in the field of pharmaceutical research. Its unique properties make it an essential tool for studying detomidine's pharmacokinetics, metabolism, and receptor interactions. As research continues to evolve, this labeled compound is likely to play an increasingly important role in the development of new therapeutic strategies for a wide range of medical conditions.